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Compound of Interest

Compound Name: Tetraethylammonium perchlorate

Cat. No.: B1586127

In-Depth Technical Guide: Tetraethylammonium
Perchlorate

This guide provides core technical information on the molecular properties of
tetraethylammonium perchlorate, a quaternary ammonium salt. The data presented is
intended for researchers, scientists, and professionals in drug development who require
precise information for experimental design and execution.

Molecular Formula and Weight

Tetraethylammonium perchlorate is an organic salt with the chemical formula CsH20CINOa4[1]
[2][3][4]. Its molecular structure consists of a tetraethylammonium cation, [(CzHs)aN]*, and a
perchlorate anion, [ClOa4]~.

The molecular weight of this compound has been determined to be 229.70 g/mol [1][3][4][5]. A
detailed breakdown of the elemental composition and their contributions to the overall
molecular weight is provided in the table below.
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Atomic Weight  Number of Total Weight (
Element Symbol
(g/mol) Atoms g/mol )
Carbon C 12.011[6][7] 8 96.088
Hydrogen H 1.008[8][9][10] 20 20.160
Chlorine Cl 35.453[11][12] 1 35.453
_ 14.007[13][14]
Nitrogen N 1 14.007
[15]
15.999[16][17]
Oxygen O 4 63.996
[18]
Total 229.704

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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